Cas no 1261602-39-4 (2-Bromo-2'-iodo-5'-(trifluoromethoxy)propiophenone)

• Product Name: 2-Bromo-2'-iodo-5'-(trifluoromethoxy)propiophenone
• CAS No: 1261602-39-4
• MF: C₁₀H₇BrF₃IO₂
• MW: 422.96506524086
• CID: 4965503
• Update Time: 2025-10-25

2-Bromo-2'-iodo-5'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2'-iodo-5'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H7BrF3IO2/c1-5(11)9(16)7-4-6(2-3-8(7)15)17-10(12,13)14/h2-5H,1H3
• InChI Key： CYPBJVXBTAXOHE-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1C(C(C)Br)=O)OC(F)(F)F

Computed Properties

• Exact Mass: 421.86262 g/mol
• Monoisotopic Mass: 421.86262 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3
• Molecular Weight: 422.96

Additional information on 2-Bromo-2'-iodo-5'-(trifluoromethoxy)propiophenone

Comprehensive Overview of 2-Bromo-2'-iodo-5'-(trifluoromethoxy)propiophenone (CAS No. 1261602-39-4)

2-Bromo-2'-iodo-5'-(trifluoromethoxy)propiophenone (CAS No. 1261602-39-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique bromo and iodo substituents, along with a trifluoromethoxy group, offers versatile applications in synthetic chemistry. Its molecular structure makes it a valuable intermediate for the development of advanced materials and bioactive molecules. Researchers are particularly interested in its potential role in drug discovery and medicinal chemistry, where its halogenated properties can enhance binding affinity and metabolic stability.

The growing demand for halogenated aromatic compounds like 2-Bromo-2'-iodo-5'-(trifluoromethoxy)propiophenone is driven by their utility in cross-coupling reactions, a cornerstone of modern organic synthesis. These reactions are pivotal for constructing complex molecular architectures, which are essential in the development of new therapeutics and functional materials. Recent advancements in catalysis and green chemistry have further highlighted the importance of such compounds, as they enable more efficient and sustainable synthetic routes. This aligns with the broader industry trend toward environmentally friendly and cost-effective chemical processes.

In addition to its synthetic applications, 2-Bromo-2'-iodo-5'-(trifluoromethoxy)propiophenone has been explored for its potential in material science. The incorporation of trifluoromethoxy groups into polymers and small molecules can impart desirable properties such as enhanced thermal stability and chemical resistance. This has led to increased interest in the compound for applications in electronic materials and coatings. As the demand for high-performance materials continues to rise, compounds like this are expected to play a critical role in innovation.

From a regulatory perspective, 2-Bromo-2'-iodo-5'-(trifluoromethoxy)propiophenone is subject to standard safety and handling protocols, ensuring its safe use in laboratory and industrial settings. Researchers and manufacturers must adhere to guidelines for chemical storage and waste disposal to minimize environmental impact. The compound's stability under controlled conditions makes it a reliable choice for various applications, provided that proper precautions are taken.

The future of 2-Bromo-2'-iodo-5'-(trifluoromethoxy)propiophenone looks promising, with ongoing research exploring its potential in bioconjugation and targeted drug delivery. As the scientific community continues to uncover new applications, this compound is likely to remain a focal point in cutting-edge research. Its versatility and unique properties position it as a key player in the advancement of chemical innovation and technological development.